Cas no 1806894-31-4 (Ethyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate)

• Product Name: Ethyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate
• CAS No: 1806894-31-4
• MF: C₁₀H₁₀ClF₂NO₃
• MW: 265.641108989716
• CID: 4867604
• Update Time: 2025-08-03

Ethyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate

• Inchi： 1S/C10H10ClF2NO3/c1-3-17-10(15)6-7(11)5(16-2)4-14-8(6)9(12)13/h4,9H,3H2,1-2H3
• InChI Key： RNFVEHTVYSQGEF-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C(F)F)C=1C(=O)OCC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate

Comprehensive Overview of Ethyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate (CAS No. 1806894-31-4)

Ethyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate (CAS No. 1806894-31-4) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Researchers are increasingly exploring its role as a key intermediate in synthesizing bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

The structural features of Ethyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate make it a versatile building block in medicinal chemistry. The presence of the chloro and difluoromethyl substituents enhances its reactivity, enabling diverse chemical transformations. Recent studies highlight its utility in developing antiviral and anti-inflammatory agents, aligning with the growing demand for novel therapeutics in global health. Additionally, its methoxy group contributes to improved solubility and bioavailability, critical factors in drug design.

In agrochemical applications, this compound has shown promise as a precursor for pesticide and herbicide development. The pyridine core, combined with fluorine atoms, often imparts enhanced stability and target specificity, addressing modern agricultural challenges such as resistance management. With the rise of sustainable farming practices, researchers are investigating its potential in eco-friendly crop protection solutions, a topic frequently searched in academic and industrial circles.

Synthetic routes to Ethyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate typically involve multi-step procedures, including halogenation and esterification. Optimization of these processes is a hot topic in green chemistry, as industries seek to reduce waste and energy consumption. Analytical techniques like HPLC and NMR are essential for purity assessment, ensuring compliance with stringent regulatory standards for pharmaceutical intermediates.

The compound's stability under various conditions has been a subject of recent investigations, particularly for storage and transportation considerations. Its compatibility with common solvents and reagents makes it a practical choice for laboratory-scale and industrial applications. Furthermore, computational studies using molecular modeling tools have provided insights into its conformational properties, aiding in the design of derivatives with enhanced bioactivity.

As the scientific community focuses on precision medicine and targeted therapies, intermediates like Ethyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate are gaining prominence. Its molecular framework aligns with current trends in fragment-based drug discovery, where small, functionalized compounds serve as starting points for lead optimization. This approach, combined with high-throughput screening, accelerates the identification of potential drug candidates.

Environmental considerations surrounding fluorinated compounds have also driven research into the biodegradation and ecological impact of such molecules. While Ethyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate is primarily used in controlled settings, understanding its environmental fate remains crucial for sustainable chemical development. This aligns with the broader industry shift toward green synthesis and benign-by-design principles.

In conclusion, Ethyl 4-chloro-2-(difluoromethyl)-5-methoxypyridine-3-carboxylate (CAS No. 1806894-31-4) represents a valuable tool for researchers across multiple disciplines. Its unique chemical properties and adaptability position it at the forefront of innovations in pharmaceuticals, agrochemicals, and material science. As scientific inquiries into its applications expand, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern chemistry and biology.